Cas no 1214359-90-6 (2-amino-5-(4-fluorophenyl)pyridine-3-carboxylic acid)

• Product Name: 2-amino-5-(4-fluorophenyl)pyridine-3-carboxylic acid
• CAS No: 1214359-90-6
• MF: C₁₂H₉FN₂O₂
• MW: 232.210466146469
• CID: 2617604
• PubChem ID: 46314195
• Update Time: 2025-10-31

2-amino-5-(4-fluorophenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(4-fluorophenyl)pyridine-3-carboxylic acid
• 1214359-90-6
• DTXSID80673438
• MFCD14701142
• A1-87383
• 2-Amino-5-(4-fluorophenyl)nicotinic acid, 95%
• 2-AMINO-5-(4-FLUOROPHENYL)NICOTINIC ACID

• Inchi： 1S/C12H9FN2O2/c13-9-3-1-7(2-4-9)8-5-10(12(16)17)11(14)15-6-8/h1-6H,(H2,14,15)(H,16,17)
• InChI Key： SEUSIZDGFYDMFT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=NC(=C(C(=O)O)C=1)N

Computed Properties

• Exact Mass: 232.06480570Da
• Monoisotopic Mass: 232.06480570Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-amino-5-(4-fluorophenyl)pyridine-3-carboxylic acid

Comprehensive Overview of 2-amino-5-(4-fluorophenyl)pyridine-3-carboxylic acid (CAS No. 1214359-90-6)

2-amino-5-(4-fluorophenyl)pyridine-3-carboxylic acid (CAS No. 1214359-90-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and fluorophenyl substituent, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining an amino group, a carboxylic acid functionality, and a 4-fluorophenyl moiety, makes it a valuable building block for drug discovery and material science applications.

The growing interest in fluorinated compounds like 2-amino-5-(4-fluorophenyl)pyridine-3-carboxylic acid stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern drug design. Researchers are increasingly exploring its potential in targeting kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds. The presence of the fluorine atom in the phenyl ring is particularly noteworthy, as it often improves binding affinity and selectivity in biological systems.

In the context of green chemistry and sustainable synthesis, CAS No. 1214359-90-6 has been studied for its compatibility with eco-friendly reaction conditions. Recent publications highlight its use in catalytic reactions and microwave-assisted synthesis, aligning with the industry's shift toward reducing solvent waste and energy consumption. This aligns with the broader trend of optimizing heterocyclic compound production for environmental and economic benefits.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize 2-amino-5-(4-fluorophenyl)pyridine-3-carboxylic acid. These methods ensure high purity and confirm structural integrity, which are essential for its application in high-throughput screening and medicinal chemistry projects. The compound's solubility profile—moderate in polar organic solvents but limited in water—also influences its formulation strategies.

From a commercial perspective, the demand for CAS No. 1214359-90-6 has risen due to its role in developing next-generation therapeutics. Pharmaceutical companies are investigating derivatives of this compound for neurodegenerative disease treatments and oncology applications, reflecting the broader focus on precision medicine. Its structure-activity relationship (SAR) studies are frequently cited in patents and peer-reviewed journals, underscoring its industrial relevance.

For researchers seeking custom synthesis or bulk quantities of 2-amino-5-(4-fluorophenyl)pyridine-3-carboxylic acid, it is crucial to source the compound from suppliers adhering to Good Manufacturing Practices (GMP). Quality control measures, including residual solvent analysis and heavy metal testing, are imperative to meet regulatory standards for preclinical and clinical trials.

In summary, CAS No. 1214359-90-6 represents a compelling case study in the intersection of fluorine chemistry and drug development. Its multifaceted applications, coupled with rigorous analytical validation, position it as a cornerstone in modern synthetic chemistry. Future research may explore its utility in bioconjugation or as a ligand for metal-organic frameworks (MOFs), further expanding its scientific footprint.